![molecular formula C17H14N4OS2 B269563 5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl (2-methyl-1,3-thiazol-4-yl)methyl sulfide](/img/structure/B269563.png)
5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl (2-methyl-1,3-thiazol-4-yl)methyl sulfide
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Overview
Description
5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl (2-methyl-1,3-thiazol-4-yl)methyl sulfide, also known as FPTMS, is a novel organic compound that has gained attention in scientific research due to its potential applications in various fields. FPTMS is a heterocyclic compound that contains both triazole and thiazole rings, which make it structurally unique and interesting for further investigation.
Mechanism of Action
The mechanism of action of 5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl (2-methyl-1,3-thiazol-4-yl)methyl sulfide in cancer cells is still not fully understood. However, it has been suggested that this compound exerts its anticancer activity by targeting various signaling pathways that are involved in the regulation of cell growth and survival. For example, this compound has been found to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), which are key regulators of cell growth and survival. In addition, this compound has been shown to induce the expression of tumor suppressor genes, such as p53 and p21, which play a crucial role in the regulation of cell cycle and apoptosis.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects in vivo and in vitro. For example, this compound has been shown to modulate the expression of various genes that are involved in the regulation of inflammation and oxidative stress. Moreover, this compound has been found to exhibit significant antioxidant activity, which makes it a potential candidate for the development of new drugs for the treatment of various oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl (2-methyl-1,3-thiazol-4-yl)methyl sulfide is its relatively simple synthesis method, which makes it easily accessible for further investigation. Moreover, this compound exhibits significant anticancer activity against various cancer cell lines, which makes it a promising candidate for the development of new anticancer drugs. However, this compound also has some limitations for lab experiments. For example, this compound is relatively unstable under acidic conditions, which makes it difficult to use in certain experiments. In addition, this compound exhibits low solubility in water, which makes it challenging to use in aqueous solutions.
Future Directions
There are several future directions for further investigation of 5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl (2-methyl-1,3-thiazol-4-yl)methyl sulfide. One of the most promising directions is the development of new drugs based on this compound for the treatment of cancer. Moreover, this compound can be further investigated for its potential applications in the treatment of various oxidative stress-related diseases. In addition, the mechanism of action of this compound in cancer cells can be further elucidated to identify its molecular targets and signaling pathways. Finally, the synthesis of new derivatives of this compound can be explored to improve its pharmacological properties and increase its efficacy as a potential drug candidate.
Conclusion
In conclusion, this compound is a novel organic compound that has gained attention in scientific research due to its potential applications in various fields. This compound exhibits significant anticancer activity against various cancer cell lines, and its mechanism of action involves the modulation of various signaling pathways that are involved in the regulation of cell growth and survival. This compound also exhibits significant antioxidant activity, which makes it a potential candidate for the development of new drugs for the treatment of various oxidative stress-related diseases. Further investigation of this compound is warranted to identify its full potential as a drug candidate.
Synthesis Methods
5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl (2-methyl-1,3-thiazol-4-yl)methyl sulfide can be synthesized through a multistep reaction starting from commercially available starting materials. The synthesis involves the condensation of 2-methyl-1,3-thiazol-4-ylamine with furfural, followed by the cyclization of the resulting intermediate with phenylhydrazine and sodium acetate. The final step involves the reaction of the obtained compound with methylthioacetaldehyde dimethyl acetal, which results in the formation of this compound.
Scientific Research Applications
5-(2-furyl)-4-phenyl-4H-1,2,4-triazol-3-yl (2-methyl-1,3-thiazol-4-yl)methyl sulfide has been extensively studied for its potential applications in various scientific fields. One of the most promising applications of this compound is in the development of new drugs for the treatment of cancer. This compound has been shown to possess significant anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Moreover, this compound has been found to inhibit the growth of cancer cells by inducing apoptosis, which makes it a potential candidate for further investigation as an anticancer agent.
properties
Molecular Formula |
C17H14N4OS2 |
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Molecular Weight |
354.5 g/mol |
IUPAC Name |
4-[[5-(furan-2-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanylmethyl]-2-methyl-1,3-thiazole |
InChI |
InChI=1S/C17H14N4OS2/c1-12-18-13(10-23-12)11-24-17-20-19-16(15-8-5-9-22-15)21(17)14-6-3-2-4-7-14/h2-10H,11H2,1H3 |
InChI Key |
AVTJVAJGMUWLBF-UHFFFAOYSA-N |
SMILES |
CC1=NC(=CS1)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CO4 |
Canonical SMILES |
CC1=NC(=CS1)CSC2=NN=C(N2C3=CC=CC=C3)C4=CC=CO4 |
Origin of Product |
United States |
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